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Compound of Interest

Compound Name: 8-Nonen-2-one

Cat. No.: B1328785

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 8-Nonen-2-one, a ketone with applications in the flavor and fragrance industry
and as a semiochemical in insect communication. This document details its boiling point and
density, outlines general experimental methodologies for these determinations, and presents
key biochemical pathways associated with its synthesis and signaling functions.

Core Physical Properties

The physical characteristics of 8-Nonen-2-one are fundamental to its handling, application, and
study. The boiling point and density are critical parameters for purification, formulation, and
various analytical procedures.

Data Summary

The quantitative data for the boiling point and density of 8-Nonen-2-one are summarized in the
table below for clear and easy reference.
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Physical Property Value Conditions

Boiling Point 91.00 - 93.00 °C at 26.00 mm Hg[1]

at 760.00 mm Hg (estimated)
[2]

215.00 - 216.00 °C

Density 0.85300 - 0.85500 g/cm? at 25.00 °C[2][3]

Experimental Protocols

While specific experimental records for the determination of the physical properties of 8-
Nonen-2-one are not publicly detailed, standard organic chemistry methodologies are
employed for such measurements. The following sections describe generalized protocols for
determining the boiling point and density of a liquid ketone like 8-Nonen-2-one.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, especially for small sample volumes, the Thiele tube
method is commonly employed.

Apparatus:

e Thiele tube

e Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Sample vial

e Heating source (e.g., Bunsen burner or oil bath)
e Mineral oll

Procedure:

» Asmall amount of the 8-Nonen-2-one sample is placed in the sample vial.
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The capillary tube is placed in the sample vial with the open end submerged in the liquid.

The sample vial is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The thermometer and vial assembly are placed in the Thiele tube containing mineral oil,
ensuring the sample is fully immersed.

The side arm of the Thiele tube is gently heated, allowing for even heat distribution via
convection currents.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Heating is discontinued once a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.[2]

Determination of Density

The density of a liquid is its mass per unit volume. A precise method for determining the density

of a liquid is through the use of a pycnometer or a density bottle.

Apparatus:

Pycnometer (density bottle) of a known volume
Analytical balance
Thermometer

Water bath

Procedure:

The clean and dry pycnometer is weighed accurately on an analytical balance (m1).
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e The pycnometer is filled with distilled water of a known temperature and weighed again (m2).
The volume of the pycnometer can be calculated using the density of water at that
temperature.

e The pycnometer is then emptied, dried, and filled with the 8-Nonen-2-one sample at the
same temperature.

o The filled pycnometer is weighed again (m3).

e The density of the 8-Nonen-2-one is calculated using the formula: Density = (m3 - m1) /
Volume of pycnometer

Biochemical and Synthetic Pathways

Understanding the synthesis and biological interactions of 8-Nonen-2-one is crucial for its
application in drug development and as a semiochemical.

Synthesis of 8-Nonen-2-one

8-Nonen-2-one can be synthesized through the oxidation of the corresponding secondary
alcohol, 8-nonen-2-ol. This reaction is a fundamental transformation in organic chemistry.

8-Nonen-2-ol Oxidation

8-Nonen-2-one

Oxidizing Agent
(e.g., PCC, CrO3)

Click to download full resolution via product page

Caption: Synthesis of 8-Nonen-2-one via oxidation of 8-nonen-2-ol.
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Insect Pheromone Signaling Pathway (General)

8-Nonen-2-one has been identified as a semiochemical, a chemical substance that carries a
message, for certain insects.[1] While the specific signaling cascade for 8-Nonen-2-one in a
particular species may vary, a generalized insect pheromone signaling pathway provides a
representative model of its potential mechanism of action at the molecular level. This process
typically involves the binding of the pheromone to a receptor protein, initiating an intracellular

signaling cascade that leads to a behavioral response.
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Caption: Generalized insect pheromone signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1328785?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s749082
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.scribd.com/document/154152681/Experiment-1
https://www.benchchem.com/product/b1328785#physical-properties-of-8-nonen-2-one-boiling-point-density
https://www.benchchem.com/product/b1328785#physical-properties-of-8-nonen-2-one-boiling-point-density
https://www.benchchem.com/product/b1328785#physical-properties-of-8-nonen-2-one-boiling-point-density
https://www.benchchem.com/product/b1328785#physical-properties-of-8-nonen-2-one-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1328785?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

